1-(3-oxo-3-(7-(o-tolyl)-1,4-thiazepan-4-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-3-oxopropyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H23N3O3S/c1-14-4-2-3-5-15(14)16-6-9-21(12-13-26-16)18(24)8-11-22-10-7-17(23)20-19(22)25/h2-5,7,10,16H,6,8-9,11-13H2,1H3,(H,20,23,25)
• InChI Key: HVIYUOORXMAJJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

1-(3-oxo-3-(7-(o-tolyl)-1,4-thiazepan-4-yl)propyl)pyrimidine-2,4(1H,3H)-dione, also known as OTD-002, is a novel small molecule drug candidate that has shown potential in treating various neurological disorders.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

1-(3-oxo-3-(7-(o-tolyl)-1,4-thiazepan-4-yl)propyl)pyrimidine-2,4(1H,3H)-dione and its derivatives are primarily involved in chemical synthesis processes. For instance, the preparation of 3,6-disubstituted pyridazines from 3-thiapentane-1,5-diones via 2,7-dihydro-1,4,5-thiadiazepines is one such process. This synthesis method is applicable to a variety of pyridazines, which are structurally interesting and otherwise challenging to prepare (Nakayama et al., 1989).

Biological Activity and Antioxidant Properties

Certain derivatives of pyrimidine-2,4(1H,3H)-dione, such as 6-methyl-3-(thietan-3-yl)pyrimidine-2,4(1H,3H)-dione, have been studied for their effects on free radical oxidation in whole blood and bone marrow. These compounds exhibit properties like membrane stabilization, immunomodulation, normalization of metabolic disorders, and increased oxidative activity of leukocytes (Meshcheryakova et al., 2022).

Anticancer and Hypotensive Activity

Some derivatives of pyrimidine-2,4(1H,3H)-dione have shown potential in anticancer and hypotensive activities. For example, compounds like oxo- and dioxothietane derivatives of 6-methyl-1-(thietan-3-yl)pyrimidine-2,4(1H,3H)-dione exhibit pronounced, prolonged, and dose-dependent hypotensive effects, comparable to reference drugs (Kataev et al., 2014).

Herbicidal and Antimicrobial Applications

Derivatives of this compound have also been explored for their herbicidal activity, particularly as inhibitors of protoporphyrinogen oxidase, an essential target in herbicide discovery. Compounds like 1-methyl-3-(2,2,7-trifluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione have shown effective weed control capabilities (Wang et al., 2021). Additionally, compounds derived from pyrimidine-2,4(1H,3H)-dione have been evaluated for antimicrobial activities against various pathogens, demonstrating moderate to good efficacy (Laxmi et al., 2012).